Cas no 2172183-56-9 (2-1-(ethylamino)ethyl-1,2-dimethylcyclopentan-1-ol)

• Product Name: 2-1-(ethylamino)ethyl-1,2-dimethylcyclopentan-1-ol
• CAS No: 2172183-56-9
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 6097626
• PubChem ID: 165602918
• Update Time: 2025-07-25

2-1-(ethylamino)ethyl-1,2-dimethylcyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-1-(ethylamino)ethyl-1,2-dimethylcyclopentan-1-ol
• 2172183-56-9
• 2-[1-(ethylamino)ethyl]-1,2-dimethylcyclopentan-1-ol
• EN300-1636596

• Inchi： 1S/C11H23NO/c1-5-12-9(2)10(3)7-6-8-11(10,4)13/h9,12-13H,5-8H2,1-4H3
• InChI Key： CLQNTOGHBDXNGN-UHFFFAOYSA-N
• SMILES： OC1(C)CCCC1(C)C(C)NCC

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-1-(ethylamino)ethyl-1,2-dimethylcyclopentan-1-ol

Chemical Profile of 2-1-(ethylamino)ethyl-1,2-dimethylcyclopentan-1-ol (CAS No. 2172183-56-9)

2-1-(ethylamino)ethyl-1,2-dimethylcyclopentan-1-ol (CAS No. 2172183-56-9) is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its cyclopentane backbone substituted with an ethylamino side chain and two methyl groups at the 1 and 2 positions, presents a unique structural framework that is both synthetically intriguing and biologically relevant. The presence of the ethylamino group suggests potential interactions with biological targets, making this compound a promising candidate for further investigation in drug discovery and medicinal chemistry.

The synthesis of 2-1-(ethylamino)ethyl-1,2-dimethylcyclopentan-1-ol involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. The cyclopentane ring itself is a common motif in natural products and pharmaceuticals, often contributing to the overall pharmacokinetic properties of molecules. The introduction of the ethylamino substituent at the 1-position introduces a basic nitrogen atom, which can engage in hydrogen bonding or coordinate with metal ions, depending on the context. This feature opens up possibilities for designing molecules with enhanced binding affinity or selectivity towards specific biological targets.

In recent years, there has been a growing interest in the development of novel scaffolds for drug discovery, particularly those that combine structural features from different classes of compounds. The dimethylcyclopentan-1-ol moiety in this compound provides a rigid yet flexible three-dimensional structure that can be optimized for biological activity. This type of architecture is often found in bioactive molecules due to its ability to mimic natural product scaffolds while allowing for modifications that enhance pharmacological properties.

One of the most compelling aspects of 2-1-(ethylamino)ethyl-1,2-dimethylcyclopentan-1-ol is its potential as a building block for more complex derivatives. The presence of both an ethylamino group and hydroxyl functionality allows for further functionalization through various chemical reactions such as nucleophilic substitution, alkylation, or acylation. These modifications can be tailored to explore different biological activities, including receptor binding, enzyme inhibition, or modulation of signaling pathways. Such flexibility makes this compound an attractive starting point for medicinal chemists seeking to develop new therapeutic agents.

From a computational chemistry perspective, the three-dimensional structure of 2-1-(ethylamino)ethyl-1,2-dimethylcyclopentan-1-ol can be modeled to predict its interactions with biological targets. Molecular docking studies have shown that compounds with similar scaffolds can exhibit binding affinities comparable to known drugs, suggesting that this molecule may have therapeutic potential. Furthermore, quantum mechanical calculations can provide insights into the electronic properties of the molecule, which are crucial for understanding its reactivity and interactions.

The pharmacokinetic profile of 2-1-(ethylamino)ethyl-1,2-dimethy lcyclopentan -1 -ol is another area of interest. The cyclopentane ring contributes to lipophilicity, which can influence membrane permeability and oral bioavailability. The ethylamino group adds polarity due to its nitrogen atom and hydrogen bonding capability. These competing factors make it essential to optimize the balance between lipophilicity and polarity to achieve desirable pharmacokinetic properties. In vitro studies have begun to explore these aspects, providing preliminary data on metabolic stability and solubility.

Recent advancements in synthetic biology have also highlighted the importance of novel molecular architectures in drug development. The ability to produce complex molecules like 2 - 1 -( ethylamino ) ethyl - 1 , 2 - dimeth ylcyclopentan - 1 - ol using biocatalytic methods has opened up new avenues for sustainable drug manufacturing. Enzymes such as cytochrome P450 monooxygenases or transaminases can be employed to introduce specific functional groups into the molecule with high selectivity and yield. This approach not only reduces environmental impact but also allows for rapid screening of diverse chemical libraries.

In conclusion, 2 - 1 -( ethylamino ) ethyl - 1 , 2 - dimeth ylcyclopentan - 1 - ol (CAS No . 2172183 -56 -9) represents a fascinating compound with significant potential in pharmaceutical research . Its unique structural features , combined with its synthetic accessibility , make it an excellent candidate for further exploration . As our understanding of biological systems continues to evolve , compounds like this one will play a crucial role in developing next-generation therapeutics . Continued investigation into its biological activity , pharmacokinetics , and synthetic applications will undoubtedly yield valuable insights into its therapeutic potential .